6-Chloro-4-methyl-1H-benzo[d]imidazole

• IUPAC Name: 6-chloro-4-methyl-1H-benzimidazole
• InChI: InChI=1S/C8H7ClN2/c1-5-2-6(9)3-7-8(5)11-4-10-7/h2-4H,1H3,(H,10,11)
• InChI Key: XKWUSIGMAXJOMF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC2=C1N=CN2)Cl
• Molecular Formula: C8H7ClN2
• DSSTOX Substance ID: DTXSID10363698
• Molecular Weight: 166.61 g/mol
• CAS RN: 180508-09-2

Description

6-Chloro-4-methyl-1H-benzo[d]imidazole is a chemical compound with the CAS Number: 180508-09-2. It has a molecular weight of 166.61 and its IUPAC name is 6-chloro-4-methyl-1H-benzimidazole. It appears as a yellow to brown solid.

Synthesis Analysis

Imidazole, the core structure of 6-Chloro-4-methyl-1H-benzo[d]imidazole, was first synthesized by Heinrich Debus in 1858. The synthesis started from the use of glyoxal and formaldehyde in ammonia, producing imidazole as a final product. This synthesis, despite producing relatively low yields, is still used to create C-substituted imidazoles.

Molecular Structure Analysis

The InChI code for 6-Chloro-4-methyl-1H-benzo[d]imidazole is 1S/C8H7ClN2/c1-5-2-6(9)3-7-8(5)11-4-10-7/h2-4H,1H3, (H,10,11). The InChI key is XKWUSIGMAXJOMF-UHFFFAOYSA-N.

Physical And Chemical Properties Analysis

6-Chloro-4-methyl-1H-benzo[d]imidazole is a yellow to brown solid. It should be stored in a refrigerator.

Scientific Research Applications

Therapeutic Potential

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Synthesis of Imidazoles

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Antitumor Potential

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Blocking of AQ Signal Reception

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Safety and Hazards

The compound has been assigned the GHS07 pictogram. The hazard statements associated with it are H302, H315, H319, and H335. The precautionary statements are P261, P305, P351, and P338.

Mechanism of Action

Target of Action

Imidazole derivatives have been known to interact with a variety of biological targets, including enzymes and receptors, contributing to their broad range of biological activities .

Mode of Action

Imidazole derivatives are known to interact with their targets through various mechanisms, often involving the formation of hydrogen bonds and hydrophobic interactions .

Biochemical Pathways

Imidazole derivatives have been reported to influence a variety of biochemical pathways, often related to their target of action .

Pharmacokinetics

Imidazole derivatives are generally known for their good absorption and distribution profiles, which contribute to their bioavailability .

Result of Action

Imidazole derivatives have been reported to exhibit a variety of biological activities, including antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .

Action Environment

Factors such as ph, temperature, and the presence of other substances can potentially influence the action of imidazole derivatives .